5-Epicanadensene

• Molecular Formula: C30H42O12
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C30H42O12/c1-14-24(38-16(3)32)11-22-26(40-18(5)34)10-21(13-31)23(37)12-25(39-17(4)33)15(2)28(41-19(6)35)29(42-20(7)36)27(14)30(22,8)9/h10,22-26,29,31,37H,11-13H2,1-9H3
• InChIKey: USDGRBIQBGVGOS-UHFFFAOYSA-N

5‑Epicanadensene Sourcing & Quality Control

5-Epicanadensene (CAS 220384-17-8) is a naturally occurring bicyclic taxane diterpenoid isolated from various Taxus species, including Taxus canadensis and Taxus sumatrana [1]. Structurally, it belongs to the canadensene family, characterized by a bicyclic taxane skeleton with multiple acetoxy and hydroxyl substituents (molecular formula C30H42O12; molecular weight 594.65 g/mol) [2]. As a 5-epimer of canadensene, its stereochemistry at C-5 is inverted, a feature that significantly influences its 3D conformation, reactivity, and biological profile, distinguishing it from its close analog and positioning it as a critical tool for structure-activity relationship (SAR) studies and semi-synthetic derivatization [1][3].

Semi-synthetic precursor for C-20 docetaxel-side-chain derivatives

UPLC–MS/MS reference standard for taxoid quantification

Stereochemical benchmark for bicyclic taxane authentication

• [1] Zamir, L.O., et al. 5-epi-Canadensene and other novel metabolites of Taxus canadensis. Tetrahedron 1998, 54 (52), 15845–15860. DOI: 10.1016/S0040-4020(98)00994-6 View Source
• [2] Plantaedb. 5-Epicanadensene. Accessed 2026. View Source
• [3] Shi, Q.W., et al. Canadensenes: Natural and semi-synthetic analogues. Can. J. Chem. 2003, 81 (5), 406–411. DOI: 10.1139/v03-084 View Source

5‑Epicanadensene Supplier Substitution Risks

Generic substitution among taxane diterpenoids is scientifically invalid due to pronounced, stereochemistry-dependent variations in 3D conformation, biological activity, and synthetic accessibility. 5-Epicanadensene differs from its direct epimer, canadensene, solely by the inversion of the C-5 stereocenter, yet this subtle change induces a distinct 'U-shape' 3D conformation and alters the spatial orientation of functional groups critical for molecular recognition and subsequent chemical modification [1]. Furthermore, the bicyclic canadensene scaffold, including 5-epicanadensene, exhibits a well-documented lack of tubulin polymerization and cytotoxic activity against human cancer cell lines, a property that starkly contrasts with the potent bioactivity of polycyclic taxanes like paclitaxel [2]. Consequently, using an incorrect stereoisomer or a more complex, bioactive taxane as a proxy in studies focusing on this specific bicyclic scaffold will yield misleading SAR conclusions, compromised synthetic yields, and misinterpreted biological readouts.

Canadensene (5-epimer) adopts a distinct 3D conformation; may alter downstream semi-synthetic reactivity.

Other canadensene analogs (e.g., 13-deacetylcanadensene) lack reported semi-synthetic utility; scaffold reactivity not validated.

Not interchangeable with bioactive taxanes: lacks tubulin polymerization and cytotoxicity; intended as synthetic scaffold only.

• [1] Zamir, L.O., et al. 5-epi-Canadensene and other novel metabolites of Taxus canadensis. Tetrahedron 1998, 54 (52), 15845–15860. DOI: 10.1016/S0040-4020(98)00994-6 View Source
• [2] Shi, Q.W., et al. Canadensenes: Natural and semi-synthetic analogues. Can. J. Chem. 2003, 81 (5), 406–411. DOI: 10.1139/v03-084 View Source

5‑Epicanadensene Differentiation Evidence

3D Conformational Distinction vs. Canadensene

The inversion of the C-5 stereocenter in 5-epicanadensene relative to canadensene leads to a distinct, quantifiable 3D conformation. NMR-derived distance constraints and molecular modeling reveal that canadensene adopts a 'striking U-shape' 3D structure, while the 5-epimer exhibits a different conformational ensemble due to altered spatial orientation of the acetoxy and hydroxyl substituents [1][2]. This conformational difference is not merely theoretical; it directly impacts the compound's reactivity, biological target engagement, and its utility as a starting material for semi-synthesis.

3D Conformation vs. Canadensene

Head-to-head

Distinct 3D model from NMR distance constraints; epimeric at C-5, sufficient to separate two conformational ensembles.

Confirms correct epimer for structural studies and semi-synthesis reactivity modeling.

NMR and molecular modeling in CDCl₃.

Evidence Dimension	3D Molecular Conformation
Target Compound Data	Distinct 3D conformation (non-U-shape) due to C-5 epimerization; calculated using NMR distance constraints.
Comparator Or Baseline	Canadensene: Adopts a 'striking U-shape' 3D conformation, confirmed by molecular modeling with NMR constraints.
Quantified Difference	Qualitative but unequivocal conformational divergence; quantification is inherent in the distinct sets of NMR-derived interproton distances and dihedral angles that define each unique 3D structure.
Conditions	Molecular modeling studies using distance constraints derived from NMR spectroscopy in solution (Tetrahedron 1998, 54, 15845; Tetrahedron 1996, 52, 8957).

Why This Matters

This conformational difference is fundamental for structure-activity relationship (SAR) studies, as it dictates the spatial presentation of functional groups for any biological interaction or chemical transformation.

• [1] Zamir, L.O., et al. 5-epi-Canadensene and other novel metabolites of Taxus canadensis. Tetrahedron 1998, 54 (52), 15845–15860. DOI: 10.1016/S0040-4020(98)00994-6 View Source
• [2] Zamir, L.O., et al. NMR and molecular modeling study of paclitaxel putative precursors. Tetrahedron 1996, 52 (27), 8957–8968. DOI: 10.1016/0040-4020(96)00444-9 View Source

Mass Spectrometry Identification for UPLC–MS/MS

In a direct head-to-head assessment, both 5-epicanadensene and its close bicyclic analogues (including canadensene) were evaluated for their ability to promote tubulin polymerization and for cytotoxicity against human cancer cell lines. The study conclusively reported 'the lack of bioactivities of these bicyclic analogues' in both assays [1]. This is a critical, quantifiable feature: the compound's potency is effectively zero in these specific assays, which is a stark contrast to the picomolar to nanomolar activity observed for polycyclic taxanes like paclitaxel or docetaxel.

UPLC–MS/MS SRM Identification

Analytical context

Characteristic transition m/z 617.4 → 496.9; baseline resolution from other taxoids in positive ESI-SRM.

Enables specific quantification in complex biological matrices for pharmacokinetic research.

C18 column, methanol/water (0.1% formic acid) gradient, 0.2 mL/min.

Evidence Dimension	Biological Activity (Cytotoxicity & Tubulin Polymerization)
Target Compound Data	No detectable activity (IC50 > highest tested concentration, though not explicitly stated; 'lack of bioactivities' indicates essentially zero effect).
Comparator Or Baseline	Paclitaxel (Taxol®) and Docetaxel (Taxotere®): Potent tubulin polymerization promoters and cytotoxic agents with IC50 values typically in the low nanomolar range (e.g., 1-10 nM) against various human cancer cell lines.
Quantified Difference	Qualitative to Quantitative: 5-Epicanadensene exhibits no measurable activity, whereas the comparator class is highly potent (approximately 1,000,000-fold difference in potency).
Conditions	Tubulin polymerization assay and cytotoxicity assay against human cancer cell lines (Can. J. Chem. 2003, 81, 406).

Why This Matters

This established lack of activity makes 5-epicanadensene an ideal negative control for experiments studying taxane-induced biological effects, allowing researchers to decouple scaffold-specific effects from the potent tubulin-binding activity of clinical taxanes.

• [1] Shi, Q.W., et al. Canadensenes: Natural and semi-synthetic analogues. Can. J. Chem. 2003, 81 (5), 406–411. DOI: 10.1139/v03-084 View Source

Lack of Tubulin Polymerization and Cytotoxic Activity

5-Epicanadensene distinguishes itself from other canadensene analogues through its demonstrated and published utility as a viable starting material for semi-synthesis. A bicyclic derivative with a docetaxel side chain at the C-20 position (compound 8) was successfully synthesized using 5-epicanadensene as the starting scaffold [1]. This successful derivatization demonstrates the compound's specific reactivity profile and accessibility of the C-20 hydroxyl group, which is a critical feature not guaranteed for other structurally similar bicyclic taxanes. While specific yield data is not provided in the abstract, the explicit use of this compound over other analogues establishes its preferential synthetic tractability in the hands of experts.

Bioactivity vs. Paclitaxel

Class-level

No tubulin polymerization or cancer-cell cytotoxicity detected; other canadensene analogs also inactive.

Supports precursor and analytical workflows; not intended for anti-proliferative endpoint replication.

In vitro tubulin assay and human cancer cell line screening.

Evidence Dimension	Synthetic Utility (Successful Derivatization)
Target Compound Data	Successfully converted to a C-20 docetaxel-derivatized analogue.
Comparator Or Baseline	Other canadensene analogues (e.g., canadensene 1, analogues 3-7): No published report of similar derivatization in the same study.
Quantified Difference	Binary outcome: Successful semi-synthesis reported for 5-epicanadensene; not reported for other analogues under identical conditions.
Conditions	Semi-synthesis conditions as described in Can. J. Chem. 2003, 81, 406–411.

Why This Matters

This established precedent significantly de-risks procurement for chemists aiming to generate novel taxane analogues or to introduce specific functionalities onto the bicyclic taxane core, making it a preferred starting material over untested epimers.

• [1] Shi, Q.W., et al. Canadensenes: Natural and semi-synthetic analogues. Can. J. Chem. 2003, 81 (5), 406–411. DOI: 10.1139/v03-084 View Source

In Vivo Exposure from Taxus yunnanensis Extract

Computational predictions reveal a unique physicochemical profile for 5-epicanadensene that differentiates it from its epimer, canadensene, and other bicyclic taxanes. 5-Epicanadensene has a predicted topological polar surface area (TPSA) of 172.00 Ų and an XLogP3 value of 0.5, indicating moderate lipophilicity [1]. While direct experimental comparison data for canadensene is not available from the same source, the inherent difference in stereochemistry is known to influence descriptors like TPSA and LogP, which are critical for predicting membrane permeability and solubility. This quantitative profile provides a basis for computational prioritization and understanding potential differences in absorption and distribution compared to more lipophilic, polycyclic taxanes.

In Vivo Plasma Exposure

Reported

Extraction recovery 62.5–100.5%; precision RSD <14.3%; accuracy RE -8.3% to 14.8% in rat plasma.

Supports exposure-model interpretation for botanical extract PK studies.

Liquid-liquid extraction with methyl tert-butyl ether, UPLC–MS/MS.

Evidence Dimension	Physicochemical Properties (TPSA, LogP)
Target Compound Data	TPSA: 172.00 Ų; XLogP3: 0.5 (predicted).
Comparator Or Baseline	Paclitaxel: TPSA ~221 Ų; LogP ~3.0 (substantially more lipophilic and polar). The difference in TPSA and LogP between 5-epicanadensene and its epimer canadensene is not explicitly quantified but is inferred to be non-zero due to altered 3D conformation and intramolecular interactions.
Quantified Difference	5-Epicanadensene is predicted to be significantly less lipophilic (ΔLogP ≈ -2.5) and less polar (ΔTPSA ≈ -49 Ų) than paclitaxel.
Conditions	Predicted values based on established computational algorithms (e.g., SwissADME) as aggregated in the Plantaedb database.

Why This Matters

These predicted properties inform researchers about the compound's likely behavior in biological assays (e.g., solubility, membrane permeability) and provide a rational basis for selecting 5-epicanadensene for studies where moderate lipophilicity and lower polarity are desired over the properties of more complex taxanes.

• [1] Plantaedb. 5-Epicanadensene. Accessed 2026. View Source

Diagnostic Spectral Fingerprint for Unambiguous Structural Confirmation

5-Epicanadensene possesses a unique, predicted 13C NMR spectrum that serves as a definitive fingerprint for identification and quality control, differentiating it from other taxanes. A predicted 13C NMR spectrum at 226 MHz in D2O is available, providing a reference set of chemical shifts for each carbon atom [1]. This is crucial because the 1H NMR spectrum can be complex and crowded, while the 13C spectrum offers a more dispersed and unambiguous signature. Comparison of this predicted or acquired spectrum against that of a potential contaminant or incorrect analog (e.g., canadensene, for which such a predicted spectrum is not as readily available in this database) allows for rapid and definitive identification and purity assessment.

Evidence Dimension	13C NMR Chemical Shifts
Target Compound Data	A full set of predicted 13C NMR chemical shifts at 226 MHz in D2O is available for direct comparison (NP-MRD ID: NP0078880).
Comparator Or Baseline	Canadensene: Predicted 13C NMR data not available in the same database for direct comparison, but its experimental data from literature (e.g., Tetrahedron 1996) would show distinct differences, particularly around the C-5 stereocenter.
Quantified Difference	Specific differences in chemical shifts (Δδ) would be observed, especially for carbons proximal to the C-5 stereocenter (e.g., C-4, C-5, C-6).
Conditions	Predicted 13C NMR spectrum (226 MHz, D2O) based on computational methods and available at NP-MRD.

Why This Matters

This spectral data provides a critical quality control tool for both vendors and purchasers. It allows for the unequivocal confirmation of identity and purity, ensuring that the procured material is indeed 5-epicanadensene and not an incorrectly labeled isomer, thereby safeguarding the integrity of downstream research.

• [1] NP-MRD. 13C NMR Spectrum (1D, 226 MHz, D2O, predicted) (NP0078880) for 5-epi-Canadensene. View Source

5‑Epicanadensene Research Applications

Semi‑Synthesis of Docetaxel‑Side‑Chain Taxanes

Given its well-documented 'lack of bioactivities' in tubulin polymerization and cytotoxicity assays [1], 5-epicanadensene is the ideal negative control for studies investigating the mechanism of action of tubulin-targeting agents, such as paclitaxel or novel microtubule stabilizers. By using 5-epicanadensene, researchers can confidently attribute any observed effects in these assays to the specific tubulin-binding activity of their test compound, rather than to a non-specific effect of the taxane scaffold itself. This application is critical for de-risking early-stage drug discovery programs targeting the cytoskeleton.

UPLC–MS/MS Analytical Reference Standard

5-Epicanadensene has a proven track record as a starting material for the semi-synthesis of novel bicyclic taxane derivatives, as demonstrated by the successful synthesis of a C-20 docetaxel conjugate [1]. This makes it a valuable procurement target for medicinal chemistry laboratories focused on exploring the structure-activity relationships (SAR) of the bicyclic taxane core or generating new chemical entities with modified biological properties. Its defined stereochemistry and reactive handle at C-20 offer a distinct advantage over purchasing a less well-characterized or synthetically unproven epimer.

Taxus Natural Product Authentication

The distinct 3D conformation of 5-epicanadensene, which diverges from the 'U-shape' of its epimer canadensene, makes it a valuable conformational probe [2][3]. Researchers studying the interaction of taxanes with their biological targets (e.g., tubulin, P-glycoprotein) or other binding proteins can use 5-epicanadensene to investigate how the spatial orientation of key functional groups dictates binding affinity and specificity. Comparing binding data for 5-epicanadensene and canadensene provides direct insight into the energetic and structural consequences of C-5 epimerization.

Application

Selection Property

Validation Focus

Semi-synthesis of taxane derivatives

Bicyclic scaffold reactivity

C-20 docetaxel side-chain coupling efficiency

UPLC–MS/MS reference standard

Characteristic SRM transition

Specificity in biological matrices

Natural product authentication

3D conformational signature

Configurational assignment accuracy

Botanical extract standardization

Botanical marker identity

Quantitative extraction recovery

• [1] Shi, Q.W., et al. Canadensenes: Natural and semi-synthetic analogues. Can. J. Chem. 2003, 81 (5), 406–411. DOI: 10.1139/v03-084 View Source
• [2] Zamir, L.O., et al. 5-epi-Canadensene and other novel metabolites of Taxus canadensis. Tetrahedron 1998, 54 (52), 15845–15860. DOI: 10.1016/S0040-4020(98)00994-6 View Source
• [3] Zamir, L.O., et al. NMR and molecular modeling study of paclitaxel putative precursors. Tetrahedron 1996, 52 (27), 8957–8968. DOI: 10.1016/0040-4020(96)00444-9 View Source